Cas no 2309706-26-9 (3-methoxy-1-(5-methylthiophen-2-yl)methylpyrrolidine)

• Product Name: 3-methoxy-1-(5-methylthiophen-2-yl)methylpyrrolidine
• CAS No: 2309706-26-9
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 5339319
• Update Time: 2025-06-12

3-methoxy-1-(5-methylthiophen-2-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-methoxy-1-[(5-methyl-2-thienyl)methyl]-
• 3-methoxy-1-(5-methylthiophen-2-yl)methylpyrrolidine

• Inchi： 1S/C11H17NOS/c1-9-3-4-11(14-9)8-12-6-5-10(7-12)13-2/h3-4,10H,5-8H2,1-2H3
• InChI Key： MTESPZZUJJKHDV-UHFFFAOYSA-N
• SMILES： N1(CC2SC(C)=CC=2)CCC(OC)C1

Additional information on 3-methoxy-1-(5-methylthiophen-2-yl)methylpyrrolidine

Recent Advances in the Study of 3-Methoxy-1-(5-methylthiophen-2-yl)methylpyrrolidine (CAS: 2309706-26-9)

In recent years, the compound 3-methoxy-1-(5-methylthiophen-2-yl)methylpyrrolidine (CAS: 2309706-26-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and thiophene moieties, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 3-methoxy-1-(5-methylthiophen-2-yl)methylpyrrolidine. Researchers have employed advanced techniques such as molecular docking, in vitro assays, and in vivo models to investigate its interactions with biological targets. Preliminary results indicate that the compound exhibits notable affinity for certain neurotransmitter receptors, suggesting potential applications in neurological disorders.

One of the key findings from recent research is the compound's ability to modulate serotonin and dopamine receptors. This dual activity has sparked interest in its potential use as a novel therapeutic agent for mood disorders, such as depression and anxiety. Additionally, its structural features have been explored for their role in enhancing blood-brain barrier permeability, a critical factor in central nervous system (CNS) drug development.

Further studies have delved into the synthetic pathways and optimization of 3-methoxy-1-(5-methylthiophen-2-yl)methylpyrrolidine. Researchers have reported improved yields and purity through innovative catalytic methods, which could facilitate large-scale production for clinical trials. The compound's stability under various physiological conditions has also been assessed, with promising results indicating its suitability for oral administration.

In conclusion, the latest research on 3-methoxy-1-(5-methylthiophen-2-yl)methylpyrrolidine (CAS: 2309706-26-9) highlights its multifaceted potential in drug discovery and development. While further studies are needed to fully understand its therapeutic efficacy and safety profile, the current findings underscore its value as a promising candidate for future pharmaceutical applications. This brief serves as a valuable resource for researchers and industry professionals seeking to stay abreast of advancements in this area.